Cas no 2228947-18-8 (1-[2-(5-Fluoropyridin-2-yl)ethyl]cyclopropan-1-ol)

• Product Name: 1-[2-(5-Fluoropyridin-2-yl)ethyl]cyclopropan-1-ol
• CAS No: 2228947-18-8
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5762293
• PubChem ID: 165780941
• Update Time: 2025-05-25

1-[2-(5-Fluoropyridin-2-yl)ethyl]cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[2-(5-fluoropyridin-2-yl)ethyl]cyclopropan-1-ol
• 2228947-18-8
• EN300-1815126
• 1-[2-(5-Fluoropyridin-2-yl)ethyl]cyclopropan-1-ol

• Inchi： 1S/C10H12FNO/c11-8-1-2-9(12-7-8)3-4-10(13)5-6-10/h1-2,7,13H,3-6H2
• InChI Key： WTFBTQGZMZCQEW-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)CCC1(CC1)O

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-[2-(5-Fluoropyridin-2-yl)ethyl]cyclopropan-1-ol

1-[2-(5-Fluoropyridin-2-yl)ethyl]cyclopropan-1-ol: A Comprehensive Overview

The compound 1-[2-(5-fluoropyridin-2-yl)ethyl]cyclopropan-1-ol, with CAS No. 2228947-18-8, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring, which is a three-membered ring of carbon atoms, and its substituted pyridine moiety. The presence of the fluorine atom in the pyridine ring adds to its chemical complexity and potential for diverse applications.

Cyclopropane rings are known for their high strain energy due to the 60-degree bond angles, which deviate significantly from the ideal tetrahedral angle of 109.5 degrees. This strain makes cyclopropane-containing compounds highly reactive and versatile in chemical reactions. In the case of 1-[2-(5-fluoropyridin-2-yl)ethyl]cyclopropan-1-ol, the cyclopropane ring is attached to a hydroxyl group (-OH), making it a secondary alcohol. The hydroxyl group introduces additional functional group chemistry, enabling this compound to participate in various nucleophilic and electrophilic reactions.

The pyridine moiety in this compound is a six-membered aromatic ring with one nitrogen atom. The fluorine substitution at the 5-position of the pyridine ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This substitution pattern is often exploited in drug design to modulate bioavailability, stability, and receptor interactions. Recent studies have shown that such fluorinated pyridines can enhance the pharmacokinetic profiles of drug candidates, making them more suitable for therapeutic applications.

One of the most intriguing aspects of 1-[2-(5-fluoropyridin-2-yl)ethyl]cyclopropan-1-ol is its potential as a building block in organic synthesis. Its structure allows for easy modification at both the cyclopropane and pyridine moieties, enabling chemists to explore a wide range of structural variations. For instance, the hydroxyl group can be converted into other functional groups such as ethers, esters, or amides through simple chemical transformations. Similarly, the pyridine ring can undergo substitutions or additions to introduce new functionalities.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the cyclopropane ring exhibits significant π-character due to its strained geometry, which can influence its reactivity in both thermal and photochemical reactions. Furthermore, molecular dynamics simulations have shed light on the conformational flexibility of this molecule, which is crucial for understanding its interactions with biological targets.

In terms of applications, 1-[2-(5-fluoropyridin-2-yl)ethyl]cyclopropan-1-ol has shown promise in medicinal chemistry as a lead compound for drug discovery. Its unique combination of functional groups makes it an ideal candidate for exploring novel therapeutic agents targeting various disease states. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

The synthesis of this compound typically involves multi-step reactions that require precise control over stereochemistry and regioselectivity. One common approach involves the coupling of a fluorinated pyridine derivative with a cyclopropyl alcohol using palladium-catalyzed cross-coupling reactions. This method ensures high yields and excellent purity, making it suitable for large-scale production.

In conclusion, 1-[2-(5-fluoropyridin-2-yl)ethyl]cyclopropan-1